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Compound of Interest

Compound Name: Cdk2-IN-12

Cat. No.: B12415451 Get Quote

Initial Search Conclusion for "Cdk2-IN-12"

Our comprehensive search of chemical supplier databases, scientific literature, and public

research repositories has not yielded any specific information for a compound designated

"Cdk2-IN-12". It is possible that this is an internal or less common name for a research

compound, or potentially a typographical error.

The search did identify similarly named compounds, such as "CDK12-IN-2", which is an

inhibitor of Cyclin-Dependent Kinase 12 (CDK12), a different target than the requested Cyclin-

Dependent Kinase 2 (CDK2).

Proposed Alternative and Path Forward

To fulfill your request for a technical support center focused on the effects of a CDK2 inhibitor

on non-cancerous cell lines, we propose to create the content based on a well-characterized,

widely used, and selective CDK2 inhibitor. This will ensure that the troubleshooting guides,

FAQs, and protocols are accurate and relevant to the broader research community.

We suggest proceeding with one of the following well-documented CDK2 inhibitors:

Dinaciclib (SCH 727965): A potent inhibitor of CDK2, as well as CDK1, CDK5, and CDK9. It

has been extensively studied in both cancer and non-cancer contexts.
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Roscovitine (Seliciclib, CYC202): One of the pioneering CDK inhibitors with a good

selectivity profile for CDK2. A vast amount of literature is available on its effects.

PF-07104091 (Tagtociclib): A highly potent and selective inhibitor of CDK2, representing a

more modern and targeted approach to CDK2 inhibition.

Please let us know if you would like to proceed with one of these alternatives, or if you have

another specific, publicly documented CDK2 inhibitor in mind. Upon your confirmation, we will

generate the comprehensive technical support center as per your original request, including

troubleshooting guides, FAQs, data tables, detailed experimental protocols, and Graphviz

visualizations.

To cite this document: BenchChem. [Technical Support Center: Information Regarding Cdk2-
IN-12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415451#cdk2-in-12-and-its-effect-on-non-
cancerous-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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